Cas no 1396793-11-5 (N-(furan-2-yl)methyl-N-2-(thiophen-2-yl)ethylthiophene-2-carboxamide)

• Product Name: N-(furan-2-yl)methyl-N-2-(thiophen-2-yl)ethylthiophene-2-carboxamide
• CAS No: 1396793-11-5
• MF: C₁₆H₁₅NO₂S₂
• MW: 317.425801515579
• CID: 5977279
• PubChem ID: 71781320
• Update Time: 2025-08-05

N-(furan-2-yl)methyl-N-2-(thiophen-2-yl)ethylthiophene-2-carboxamide Chemical and Physical Properties

Names and Identifiers

• N-(furan-2-yl)methyl-N-2-(thiophen-2-yl)ethylthiophene-2-carboxamide
• N-(furan-2-ylmethyl)-N-(2-thiophen-2-ylethyl)thiophene-2-carboxamide
• F5854-2613
• 1396793-11-5
• N-[(furan-2-yl)methyl]-N-[2-(thiophen-2-yl)ethyl]thiophene-2-carboxamide
• AKOS024522558
• N-(furan-2-ylmethyl)-N-(2-(thiophen-2-yl)ethyl)thiophene-2-carboxamide

• Inchi： 1S/C16H15NO2S2/c18-16(15-6-3-11-21-15)17(12-13-4-1-9-19-13)8-7-14-5-2-10-20-14/h1-6,9-11H,7-8,12H2
• InChI Key： NHWRTOJNMYYLGH-UHFFFAOYSA-N
• SMILES： C1(C(N(CC2=CC=CO2)CCC2SC=CC=2)=O)SC=CC=1

Computed Properties

• Exact Mass: 317.05442107g/mol
• Monoisotopic Mass: 317.05442107g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 21
• Rotatable Bond Count: 6
• Complexity: 353
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.7
• Topological Polar Surface Area: 89.9Ų

Additional information on N-(furan-2-yl)methyl-N-2-(thiophen-2-yl)ethylthiophene-2-carboxamide

Comprehensive Overview of N-(furan-2-yl)methyl-N-2-(thiophen-2-yl)ethylthiophene-2-carboxamide (CAS No. 1396793-11-5)

N-(furan-2-yl)methyl-N-2-(thiophen-2-yl)ethylthiophene-2-carboxamide (CAS No. 1396793-11-5) is a specialized organic compound that has garnered significant attention in pharmaceutical and materials science research. This molecule features a unique combination of furan and thiophene rings, which are heterocyclic structures known for their versatility in drug design and electronic applications. The compound's distinct structure makes it a subject of interest for researchers exploring novel bioactive molecules or conductive polymers.

The growing demand for heterocyclic compounds in drug discovery aligns with the rise of personalized medicine and targeted therapies. N-(furan-2-yl)methyl-N-2-(thiophen-2-yl)ethylthiophene-2-carboxamide exemplifies this trend, as its thiophene-carboxamide backbone is frequently investigated for potential interactions with biological targets. Recent studies highlight the importance of such structures in modulating enzyme activity or receptor binding, making them valuable scaffolds in medicinal chemistry.

From a materials science perspective, the integration of furan and thiophene moieties in CAS No. 1396793-11-5 suggests potential applications in organic electronics. These heterocycles are widely used in organic light-emitting diodes (OLEDs), photovoltaic cells, and conductive films due to their electron-rich properties. Researchers are actively exploring how subtle modifications to such compounds—like side-chain engineering—could enhance charge transport or solubility in next-generation devices.

Synthetic accessibility is another key advantage of N-(furan-2-yl)methyl-N-2-(thiophen-2-yl)ethylthiophene-2-carboxamide. The compound can be synthesized through well-established amide coupling reactions, often employing carbodiimide-based reagents. This practicality supports its adoption in high-throughput screening or combinatorial chemistry workflows. Moreover, its stability under ambient conditions facilitates storage and handling in laboratory settings.

Environmental and sustainability considerations are increasingly shaping chemical research, and CAS No. 1396793-11-5 aligns with these priorities. The use of biobased furan derivatives—derivable from renewable resources like biomass—adds a "green chemistry" dimension to this compound. Such attributes resonate with industries seeking eco-friendly alternatives to petroleum-derived intermediates.

Analytical characterization of N-(furan-2-yl)methyl-N-2-(thiophen-2-yl)ethylthiophene-2-carboxamide typically involves techniques like NMR spectroscopy, mass spectrometry, and HPLC. These methods confirm its high purity, which is critical for reproducible research outcomes. Computational studies, including molecular docking or DFT calculations, further elucidate its electronic properties and hypothetical binding modes in biological systems.

In summary, CAS No. 1396793-11-5 represents a multifaceted compound bridging pharmaceutical innovation and advanced materials. Its structural features cater to contemporary scientific challenges, from designing selective kinase inhibitors to developing flexible electronics. As interdisciplinary research expands, this molecule is poised to remain relevant in both academic and industrial contexts.